Cas no 2262381-38-2 (N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide)

• Product Name: N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide
• CAS No: 2262381-38-2
• MF: C₂₀H₂₇N₃O
• MW: 325.44788479805
• CID: 5411630
• PubChem ID: 136511718
• Update Time: 2025-05-26

N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide
• 2262381-38-2
• AKOS033255082
• N-(1-Cyanocyclohexyl)-2-(3-methyl-2-phenylazetidin-1-yl)propanamide
• Z1318103206
• EN300-26686222

• Inchi： 1S/C20H27N3O/c1-15-13-23(18(15)17-9-5-3-6-10-17)16(2)19(24)22-20(14-21)11-7-4-8-12-20/h3,5-6,9-10,15-16,18H,4,7-8,11-13H2,1-2H3,(H,22,24)
• InChI Key： FHQNOVRSUFWJDM-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1CC(C)C1C1C=CC=CC=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 325.215412493g/mol
• Monoisotopic Mass: 325.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide

N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide: A Comprehensive Overview

The compound N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide, identified by the CAS number 2262381-38-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyanocyclohexyl group, a dimethyl substitution pattern, and a phenyl group attached to an azetidine ring. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and synthetic chemistry.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry. The azetidine ring, a four-membered heterocycle, is known for its rigidity and ability to form specific interactions with biological targets. In the case of N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide, the azetidine ring is further substituted with a cyanocyclohexyl group, which introduces additional electronic and steric effects. This substitution pattern enhances the molecule's ability to interact with proteins and enzymes, making it a promising candidate for drug development.

The cyanocyclohexyl group in this compound plays a crucial role in modulating its pharmacokinetic properties. Cyan groups are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which can influence the solubility and bioavailability of a compound. Recent research has shown that such modifications can significantly improve the oral bioavailability of drugs, making this compound an attractive target for further investigation.

In terms of synthesis, the preparation of N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide involves a series of carefully designed reactions. The starting materials typically include cyclohexanone derivatives and azetidine precursors. The synthesis process often employs techniques such as nucleophilic substitution, condensation reactions, and cyclization to achieve the desired product. These methods are optimized to ensure high yields and purity, which are critical for subsequent biological testing.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have used molecular modeling techniques to predict its binding affinity to various biological targets. These studies have provided valuable insights into the potential therapeutic applications of the compound, particularly in areas such as oncology and neurodegenerative diseases.

One of the most exciting developments involving this compound is its potential use as a lead molecule in drug discovery programs. By modifying its substituents or altering its core structure, chemists can generate a library of related compounds with diverse biological activities. This approach has been successfully employed in several drug development pipelines, demonstrating the versatility of azetidine-containing compounds.

In conclusion, N-(1-Cyanocyclohexyl)-α,3-dimethyl-2-phenyl-1-azetidineacetamide (CAS No: 2262381-38-2) is a highly promising compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a key player in future research and development efforts.